2-Cyclopropoxy-6-isopropylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-propan-2-ylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-8(2)10-4-3-5-11(12(10)13(14)15)16-9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H2,14,15)
• InChI Key: DHVJRACIHYKRGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)OC2CC2)C(=O)N

Description

2-Cyclopropoxy-6-isopropylbenzamide is a substituted benzamide derivative characterized by a cyclopropoxy group at the 2-position and an isopropyl group at the 6-position of the benzene ring. This compound belongs to a broader class of 2-substituted benzamides, which are studied for their diverse pharmacological and chemical properties. The cyclopropoxy moiety introduces steric and electronic effects that influence solubility, metabolic stability, and receptor binding, while the isopropyl group enhances lipophilicity and may modulate intermolecular interactions.

Synthetic routes typically involve nucleophilic substitution or coupling reactions to introduce the cyclopropoxy group, followed by amidation. Applications of this compound are explored in medicinal chemistry, particularly in enzyme inhibition and as a precursor for bioactive molecules .

Preparation Methods

The synthesis of 2-Cyclopropoxy-6-isopropylbenzamide typically involves the following steps:

Formation of the cyclopropoxy group: This can be achieved through the reaction of cyclopropyl alcohol with an appropriate halogenating agent to form cyclopropyl halide.

Introduction of the isopropyl group: This step involves the alkylation of a benzene derivative with isopropyl halide in the presence of a strong base.

Amidation: The final step involves the reaction of the substituted benzene derivative with an amine to form the benzamide.

Industrial production methods may involve optimizing these steps to increase yield and purity, often using catalysts and specific reaction conditions to enhance efficiency .

Chemical Reactions Analysis

2-Cyclopropoxy-6-isopropylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzamide core, using reagents like sodium hydroxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Cyclopropoxy-6-isopropylbenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-isopropylbenzamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular signaling pathways and metabolic processes .

Comparison with Similar Compounds

Table 1: Physicochemical Properties of Selected 2-Substituted Benzamides

Compound	Aqueous Solubility (mg/mL)	logP	Metabolic Stability (t₁/₂, h)
2-Methoxy-6-methylbenzamide	12.5	1.8	2.5
2-Ethoxy-6-isopropylbenzamide	8.2	2.9	4.7
2-Cyclopropoxy-6-isopropylbenzamide	5.1	3.2	7.3
2-Amino-6-isopropylbenzamide	15.0	1.5	1.8

Data derived from comparative studies on 2-substituted benzamides .